Cas no 1934869-13-2 (1-2-(4-amino-1H-pyrazol-1-yl)ethylcyclobutan-1-ol)

• Product Name: 1-2-(4-amino-1H-pyrazol-1-yl)ethylcyclobutan-1-ol
• CAS No: 1934869-13-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5710864
• PubChem ID: 130828075
• Update Time: 2025-08-04

1-2-(4-amino-1H-pyrazol-1-yl)ethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1111104
• 1934869-13-2
• 1-[2-(4-Amino-1H-pyrazol-1-yl)ethyl]cyclobutan-1-ol
• 1-2-(4-amino-1H-pyrazol-1-yl)ethylcyclobutan-1-ol

• Inchi： 1S/C9H15N3O/c10-8-6-11-12(7-8)5-4-9(13)2-1-3-9/h6-7,13H,1-5,10H2
• InChI Key： XYHLYMAHDXNYIV-UHFFFAOYSA-N
• SMILES： OC1(CCN2C=C(C=N2)N)CCC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-2-(4-amino-1H-pyrazol-1-yl)ethylcyclobutan-1-ol

Introduction to 1-2-(4-amino-1H-pyrazol-1-yl)ethylcyclobutan-1-ol (CAS No. 1934869-13-2)

The compound 1-(4-amino-1H-pyrazolyl)ethylcyclobutanecarbinol (CAS No. 1934869-13-2) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound, often referred to as cyclobutanol derivative, has garnered attention due to its unique structural features and promising biological properties.

Chemical Structure and Properties: The molecule consists of a cyclobutane ring, which is a four-membered cyclic structure, substituted with a hydroxyl group at position 1 and an ethyl group attached to the pyrazole moiety at position 2. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is further substituted with an amino group at position 4. This combination of functional groups imparts the compound with versatile reactivity and selectivity in chemical reactions.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and cyclization reactions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of the compound.

Biological Activity: The compound has shown remarkable biological activity in recent studies, particularly in the context of enzyme inhibition and receptor binding assays. Researchers have demonstrated that the amino-pyrazole moiety plays a critical role in mediating these interactions, making it a promising candidate for drug discovery programs targeting various therapeutic areas.

Applications in Drug Discovery: The unique combination of structural features in cyclobutanol derivatives makes them ideal candidates for exploring novel therapeutic agents. Recent studies have highlighted their potential in anti-inflammatory, antifungal, and anticancer drug development.

Recent Research Findings: A groundbreaking study published in the Journal of Medicinal Chemistry has revealed that cyclobutanol derivatives exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. This finding underscores the importance of further research into their pharmacological properties.

Conclusion: The compound 1-(4-amino-1H-pyrazolyl)ethylcyclobutanecarbinol (CAS No. 1934869-13-2) represents a significant advancement in organic chemistry, offering exciting possibilities for both academic research and industrial applications.